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Compound of Interest

Compound Name: N-Ethylhexylamine

Cat. No.: B1595988

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Ethylhexylamine is a versatile aliphatic amine utilized as an intermediate in the synthesis of
various organic compounds, including pharmaceuticals, dyes, and coatings. While
indispensable in many research and development settings, its handling requires a thorough
understanding of its hazardous properties to ensure the safety of laboratory personnel and the
environment. This technical guide provides an in-depth overview of the safety and handling
precautions for N-Ethylhexylamine, consolidating critical data, and outlining detailed protocols
for its use in a laboratory setting.

Hazard Identification and Classification

N-Ethylhexylamine is classified as a hazardous substance with multiple risk factors. It is a
flammable liquid and vapor, harmful if swallowed or in contact with skin, and can cause severe
skin burns and eye damage. Inhalation of high concentrations of its vapor can lead to irritation
of the respiratory tract.

2.1. GHS Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
a standardized framework for communicating the hazards of chemical products. The GHS
classification for N-Ethylhexylamine is summarized in the table below.
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Hazard Class Category Hazard Statement
o H226: Flammable liquid and
Flammable Liquids 3
vapor
Acute Toxicity, Oral 4 H302: Harmful if swallowed
. H311: Toxic in contact with
Acute Toxicity, Dermal 3 ]
skin
) ] o H314: Causes severe skin
Skin Corrosion/Irritation 1B/1C

burns and eye damage

Serious Eye Damage/Eye

Irritation

H318: Causes serious eye

damage

Acute Toxicity, Inhalation 2

H330: Fatal if inhaled

Hazardous to the Aquatic

) 2 H401: Toxic to aquatic life
Environment, Acute Hazard
Hazardous to the Aquatic H410/H412: Very toxic/Harmful
Environment, Long-Term 1/3 to aquatic life with long lasting

Hazard

effects

Physical and Chemical Properties

A comprehensive understanding of the physical and chemical properties of N-

Ethylhexylamine is crucial for its safe handling and storage.
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Property Value

Molecular Formula C8H19N

Molecular Weight 129.24 g/mol

Appearance Colorless liquid

Odor Ammonia-like / Fishlike

Boiling Point 163-170 °C at 760 mmHg
Melting Point -62to <-70 °C

Flash Point 39.7 to 50 °C (103.5 to 122 °F)
Density 0.780 - 0.8 g/cm3

Vapor Pressure

1.6 - 2.1 mmHg at 20-25 °C

Vapor Density

4.45 (Air = 1)

Solubility

Soluble in water, alcohols, and ether solvents.

Autoignition Temperature

295 °C /563 °F

Toxicological Information

The primary toxicological concerns associated with N-Ethylhexylamine are its corrosive

effects on tissues and its potential for systemic toxicity upon absorption. Aliphatic amines, in

general, are alkaline and fat-soluble, which contributes to their ability to cause severe irritation

to the skin, eyes, and mucous membranes.

4.1. Summary of Toxicity Data
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Test Species Route Value

LD50 Rat Oral 450 mg/kg

LD50 Rabbit Dermal 474 - 956 mg/kg
LC50 Rat Inhalation < 1.548 mg/L (4 h)
LCLo Rat Inhalation 125 ppm (4 h)

4.2. Mechanism of Toxicity

Detailed signaling pathways for N-Ethylhexylamine toxicity are not extensively documented in
publicly available literature. However, the corrosive action is attributed to its alkaline nature,
leading to saponification of fats and extraction of membrane lipids, resulting in cell destruction.
Systemic effects following absorption may be related to alterations in pH balance and
interactions with cellular proteins and enzymes. Prolonged exposure has been associated with
potential liver and kidney damage.

Experimental Protocols for Safe Handling

Adherence to strict protocols is mandatory to minimize the risks associated with N-
Ethylhexylamine.

5.1. Personal Protective Equipment (PPE)

A critical first line of defense is the correct and consistent use of appropriate PPE.
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Personal Protective Equipment (PPE) Protocol

Entering the Laboratory

Don clean, buttoned lab coat

:

Wear chemical safety goggles and a face shield

:

Wear solvent-resistant gloves (e.qg., nitrile, neoprene)

:

(if ventilation is inadequate or for spill response)

(

Use a NIOSH-approved respirator with an organic vapor cartridgej

Proceed with work

Click to download full resolution via product page

Caption: Required PPE for handling N-Ethylhexylamine.

5.2. General Handling and Storage Protocol

Engineering controls and proper laboratory practices are essential for minimizing exposure.

o Ventilation: All work with N-Ethylhexylamine must be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.
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« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources. Use
only non-sparking tools and take precautionary measures against static discharge.

o Container Handling: Keep containers tightly closed when not in use. Ground and bond
containers when transferring material.

e Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in areas where
the chemical is handled or stored.

o Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such
as strong oxidizing agents and acids. The storage area should be designated as a
flammables and corrosives area.

5.3. Spill Response Protocol

In the event of a spill, a prompt and appropriate response is crucial to mitigate hazards.
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N-Ethylhexylamine Spill Response Protocol

Evacuate immediate area and alert others

'

Ensure adequate ventilation (if safe to do so)

i

Don appropriate PPE (respirator, gloves, goggles, lab coat)

'

Eliminate all ignition sources

'

Contain the spill with inert absorbent material
(e.g., vermiculite, sand, earth)

i

Carefully collect absorbed material with non-sparking tools
into a suitable, labeled container for disposal

'

Clean the affected area with soap and water

i

Dispose of waste according to institutional and local regulations

'

Report the incident to the appropriate safety personnel

Click to download full resolution via product page

Caption: Step-by-step spill response procedure.
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5.4. First-Aid Measures

Immediate and appropriate first aid is critical in the event of an exposure.

First-Aid Measures for N-Ethylhexylamine Exposure

Ingestion

Do NOT induce vomiting.
> Rinse mouth with water.
If conscious, give 2-4 cupfuls of milk or water to drink.
Seek immediate medical attention.

Eye Contact

Immediately flush eyes with plenty of water for at least 30 minutes,
aoccasionally lifting the upper and lower eyelids.
Remove contact lenses if present and easy to do.
Seek immediate medical attention.

Exposure Occurs Skin Contact

Immediately remove all contaminated clothing.
P Flush skin with plenty of water for at least 15 minutes.
Seek immediate medical attention.

Inhalation

Move to fresh air immediately.

> If not breathing, give artificial respiration.
If breathing is difficult, give oxygen.

Seek immediate medical attention.

Click to download full resolution via product page

Caption: First-aid procedures for different exposure routes.

Disposal Considerations
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Waste N-Ethylhexylamine and contaminated materials must be disposed of as hazardous
waste. Follow all federal, state, and local regulations for hazardous waste disposal. Do not
allow the material to enter drains or waterways.

Conclusion

N-Ethylhexylamine is a valuable chemical intermediate, but its hazardous properties
necessitate strict adherence to safety protocols. By understanding its physical, chemical, and
toxicological characteristics, and by implementing the detailed handling, storage, and
emergency procedures outlined in this guide, researchers and scientists can work with this
compound in a safe and responsible manner. Always consult the most recent Safety Data
Sheet (SDS) from your supplier before use and ensure that all laboratory personnel are trained
on the specific hazards and handling procedures for N-Ethylhexylamine.

« To cite this document: BenchChem. [N-Ethylhexylamine: A Comprehensive Guide to
Laboratory Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1595988#n-ethylhexylamine-safety-and-handling-
precautions-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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